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Compound of Interest

Compound Name: TG-003

Cat. No.: B1682776

Application Notes and Protocols for TG-003
For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the dissolution and storage of TG-003, a
potent inhibitor of the Cdc2-like kinase (Clk) family, for use in experimental settings. Adherence
to these guidelines will help ensure the stability and efficacy of the compound throughout your
research.

Product Information

e Product Name: TG-003

o Alternative Names: TG 003, (12)-1-(3-Ethyl-5-methoxy-2(3H)-benzothiazolylidene)-2-
propanone

e CAS Number: 719277-26-6[1][2]
e Molecular Formula: C13H1sNO2S[2][3]
e Molecular Weight: 249.33 g/mol [4]

o Appearance: Yellow solid[2] or light yellow powder|[1]
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Solubility

TG-003 is insoluble in water but soluble in several organic solvents. Dimethyl sulfoxide (DMSO)
is the most common solvent for preparing stock solutions for in vitro cell-based assays, while
ethanol can be used for animal studies.[5]

Table 1: Solubility of TG-003 in Various Solvents

Maximum Maximum
Solvent Concentration Concentration Reference(s)
(mg/mL) (mM)
DMSO >12.45, 20,24.93,30 100 [11[21[3][4][5]
Ethanol >14.67, 15, 18.7 75 [11[21[3][4][5]
DMF 30 Not Specified [3]
DMF:PBS (pH 7.2) 3
0.1 Not Specified [3]

(1:9)

Note: If you encounter solubility issues, gentle sonication or pre-warming the solvent to 37°C
may aid in dissolution. Avoid prolonged vortexing.[5] For in vivo applications requiring agueous
solutions, specific formulations may be necessary, such as:

e 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline (Solubility: = 2.08 mg/mL)[6]
e 10% DMSO, 90% (20% SBE-B-CD in Saline) (Solubility: = 2.08 mg/mL)[6]

e 10% DMSO, 90% Corn Oil (Solubility: = 2.08 mg/mL)[6]

Storage and Stability

Proper storage of TG-003 is critical to maintain its potency.

Table 2: Storage Conditions and Stability of TG-003
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Form

Storage
Temperature

Stability

Reference(s)

Solid (as supplied)

4°C (desiccated)

Up to 2 years

[1]

Solid (as supplied) -20°C > 2 years [31[5]
Stock Solution in

-20°C Up to 2 months [1]
DMSO/Ethanol
Stock Solution in

-20°C Up to 1 year [6]
DMSO/Ethanol
Stock Solution in

-80°C Up to 2 years [6]

DMSO/Ethanol

To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into single-

use volumes.[5][6] For optimal potency, use prepared solutions within a week.[5]

Experimental Protocols

Protocol 1: Preparation of a TG-003 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of TG-003 in DMSO.

Materials:

TG-003 solid

Anhydrous/molecular sieve-dried DMSO
Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Procedure:

o Equilibrate TG-003: Allow the vial of solid TG-003 to come to room temperature before

opening to prevent condensation.
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» Weigh TG-003: Accurately weigh the desired amount of TG-003 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
2.49 mg of TG-003 (Molecular Weight = 249.33 g/mol ).

e Add DMSO: Add the calculated volume of DMSO to the tube containing the TG-003 powder.
For a 10 mM stock, if you weighed 2.49 mg, add 1 mL of DMSO.

o Dissolve: Gently vortex or sonicate the solution until the TG-003 is completely dissolved. If
necessary, warm the solution briefly to 37°C.[5]

» Aliquot: Dispense the stock solution into single-use, sterile cryovials.
o Store: Store the aliquots at -20°C or -80°C.[1][6]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the TG-003 stock solution to the desired working
concentration for cell culture experiments.

Materials:

TG-003 stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:
e Thaw Stock Solution: Thaw an aliquot of the TG-003 stock solution at room temperature.

o Prepare Intermediate Dilutions (if necessary): Depending on the final desired concentration,
it may be necessary to perform one or more serial dilutions in cell culture medium.
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» Prepare Final Working Solution: Add the appropriate volume of the stock or intermediate
dilution to the final volume of cell culture medium. For example, to prepare 1 mL of a 10 uM
working solution from a 10 mM stock, add 1 pL of the stock solution to 999 pL of cell culture
medium.

e Mix Thoroughly: Gently mix the working solution by pipetting up and down or inverting the
tube.

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without TG-
003) to the cell culture medium. It is important to keep the final DMSO concentration below
0.1% in the culture to avoid cytotoxicity.[5]

o Apply to Cells: Add the prepared working solution to your cell culture plates.

Signaling Pathway and Experimental Workflow
Mechanism of Action of TG-003

TG-003 is a potent, ATP-competitive inhibitor of the Cdc2-like kinase (Clk) family, primarily
targeting Clk1 and CIlk4 with high affinity (ICso values of 20 nM and 15 nM, respectively).[3][4]
[6] It exhibits weaker inhibition of Clk2 (ICso = 200 nM) and minimal activity against CIk3 (ICso >
10 uM).[3][4] TG-003 also inhibits DYRK1A/B.[1][4] By inhibiting these kinases, TG-003
suppresses the phosphorylation of serine/arginine-rich (SR) proteins, which are key regulators
of alternative splicing.[2][4][5][6] This leads to alterations in splice site selection and can induce
exon skipping.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [How to dissolve and store TG-003 for experiments].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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